Cas no 1261929-54-7 (4-(4-Hydroxy-3-nitrophenyl)thiophene-2-carboxylic acid)

• Product Name: 4-(4-Hydroxy-3-nitrophenyl)thiophene-2-carboxylic acid
• CAS No: 1261929-54-7
• MF: C₁₁H₇NO₅S
• MW: 265.241981744766
• MDL: MFCD18315940
• CID: 2764150
• PubChem ID: 53221668
• Update Time: 2025-04-21

4-(4-Hydroxy-3-nitrophenyl)thiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(2-Carboxythiophene-4-yl)-2-nitrophenol, 95%
• 1261929-54-7
• DTXSID40686281
• 4-(2-CARBOXYTHIOPHENE-4-YL)-2-NITROPHENOL
• MFCD18315940
• 4-(4-Hydroxy-3-nitrophenyl)thiophene-2-carboxylic acid

• MDL： MFCD18315940
• Inchi： 1S/C11H7NO5S/c13-9-2-1-6(3-8(9)12(16)17)7-4-10(11(14)15)18-5-7/h1-5,13H,(H,14,15)
• InChI Key： IZWJYQMQYCVOHM-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=CC(=C1)C1C=CC(=C(C=1)[N+](=O)[O-])O

Computed Properties

• Exact Mass: 265.00449350Da
• Monoisotopic Mass: 265.00449350Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 132Ų